Cas no 1805400-35-4 (5-(Aminomethyl)-2-bromo-3-cyano-4-(difluoromethyl)pyridine)

• Product Name: 5-(Aminomethyl)-2-bromo-3-cyano-4-(difluoromethyl)pyridine
• CAS No: 1805400-35-4
• MF: C₈H₆BrF₂N₃
• MW: 262.0541472435
• CID: 4859928
• Update Time: 2025-07-18

5-(Aminomethyl)-2-bromo-3-cyano-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-bromo-3-cyano-4-(difluoromethyl)pyridine

• Inchi： 1S/C8H6BrF2N3/c9-7-5(2-13)6(8(10)11)4(1-12)3-14-7/h3,8H,1,12H2
• InChI Key： QVLRMGCRYSCEHN-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(C(F)F)=C(C=N1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.1
• Topological Polar Surface Area: 62.7

Additional information on 5-(Aminomethyl)-2-bromo-3-cyano-4-(difluoromethyl)pyridine

Introduction to 5-(Aminomethyl)-2-bromo-3-cyano-4-(difluoromethyl)pyridine (CAS No. 1805400-35-4)

5-(Aminomethyl)-2-bromo-3-cyano-4-(difluoromethyl)pyridine (CAS No. 1805400-35-4) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is characterized by its unique combination of a cyano group, a bromo substituent, a difluoromethyl moiety, and an aminomethyl functionality, making it a valuable building block for the synthesis of complex molecules with diverse biological activities.

The structural complexity of 5-(Aminomethyl)-2-bromo-3-cyano-4-(difluoromethyl)pyridine offers a wide range of opportunities for chemical modification and optimization. The presence of the bromo substituent allows for facile cross-coupling reactions, enabling the introduction of various aromatic and heteroaromatic moieties. The difluoromethyl group, known for its unique electronic and steric properties, can enhance the metabolic stability and bioavailability of the resulting compounds. Additionally, the aminomethyl functionality provides a reactive site for further derivatization, such as amide formation or reductive amination.

In recent years, there has been a growing interest in the use of pyridine derivatives in the development of novel therapeutic agents. One notable application of 5-(Aminomethyl)-2-bromo-3-cyano-4-(difluoromethyl)pyridine is in the field of oncology. Studies have shown that this compound can serve as a potent scaffold for the design of inhibitors targeting key enzymes involved in cancer progression. For example, researchers have utilized this pyridine derivative to develop inhibitors of kinases such as BTK (Bruton's tyrosine kinase) and ABL (Abelson tyrosine kinase), which are implicated in various hematological malignancies.

Beyond oncology, 5-(Aminomethyl)-2-bromo-3-cyano-4-(difluoromethyl)pyridine has also shown promise in other therapeutic areas. In neurodegenerative diseases, this compound has been explored as a potential lead for developing inhibitors of protein aggregation, which is a hallmark of conditions such as Alzheimer's disease and Parkinson's disease. The ability to modulate protein-protein interactions through the strategic placement of functional groups on the pyridine ring makes this compound an attractive candidate for further investigation.

The synthetic accessibility of 5-(Aminomethyl)-2-bromo-3-cyano-4-(difluoromethyl)pyridine is another factor contributing to its popularity among chemists and drug developers. Several efficient synthetic routes have been reported in the literature, allowing for large-scale production and structural diversification. One common approach involves the sequential introduction of the functional groups onto a pyridine scaffold through well-established organic transformations such as nucleophilic substitution, electrophilic aromatic substitution, and metal-catalyzed cross-coupling reactions.

In addition to its utility as a synthetic intermediate, 5-(Aminomethyl)-2-bromo-3-cyano-4-(difluoromethyl)pyridine has also been studied for its intrinsic biological properties. Preliminary in vitro assays have revealed that this compound exhibits moderate cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for further optimization. Moreover, computational studies have predicted favorable pharmacokinetic properties for derivatives of this pyridine scaffold, including good oral bioavailability and low toxicity profiles.

The ongoing research into the applications of 5-(Aminomethyl)-2-bromo-3-cyano-4-(difluoromethyl)pyridine highlights its versatility and potential impact on drug discovery. As new synthetic methods and biological assays continue to be developed, it is likely that this compound will play an increasingly important role in the identification and development of novel therapeutic agents. Whether used as a building block for complex molecule synthesis or as a starting point for lead optimization, 5-(Aminomethyl)-2-bromo-3-cyano-4-(difluoromethyl)pyridine remains an exciting area of focus for researchers in both academia and industry.